Cas no 83763-14-8 (Benzeneacetonitrile, a-(4-aminophenyl)-3-methyl-,monohydrochloride (9CI))

• Product Name: Benzeneacetonitrile, a-(4-aminophenyl)-3-methyl-,monohydrochloride (9CI)
• CAS No: 83763-14-8
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 725764
• PubChem ID: 418572
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(4-aminophenyl)-3-methyl-,monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(4-aminophenyl)-3-methyl-,monohydrochloride (9CI)
• [4-[cyano(m-tolyl)methyl]phenyl]ammonium chloride
• 2-(4-aminophenyl)-2-(3-methylphenyl)acetonitrile,hydrochloride
• EINECS 280-698-3
• NSC 102523
• (4-(Cyano(m-tolyl)methyl)phenyl)ammonium chloride
• 83763-14-8

• Inchi： 1S/C15H14N2/c1-11-3-2-4-13(9-11)15(10-16)12-5-7-14(17)8-6-12/h2-9,15H,17H2,1H3
• InChI Key： KQMBCDRWFYLGBF-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C(C#N)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 258.092
• Monoisotopic Mass: 258.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 3

Experimental Properties

• Density: 1.122
• Boiling Point: 397°C at 760 mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.615